(E)-1-(4-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)-3-(4-methoxyphenyl)prop-2-en-1-one

• IUPAC Name: (E)-3-(4-methoxyphenyl)-1-[4-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C20H21N7O2/c1-29-17-5-2-16(3-6-17)4-7-20(28)26-10-8-25(9-11-26)18-12-19(23-14-22-18)27-15-21-13-24-27/h2-7,12-15H,8-11H2,1H3/b7-4+
• InChI Key: OOQMLEIRNPDVNX-QPJJXVBHSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=CC(=O)N2CCN(CC2)C3=NC=NC(=C3)N4C=NC=N4
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C/C(=O)N2CCN(CC2)C3=NC=NC(=C3)N4C=NC=N4
• Molecular Formula: C20H21N7O2
• Molecular Weight: 391.4 g/mol

Description

(E)-1-(4-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)-3-(4-methoxyphenyl)prop-2-en-1-one is a useful research compound. Its molecular formula is C20H21N7O2 and its molecular weight is 391.435. The purity is usually 95%.
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Scientific Research Applications

Antihypertensive Agents

Compounds bearing piperazine moieties, similar to the compound , have been synthesized and tested for their antihypertensive activity. Certain derivatives showed promising results in both in vitro and in vivo studies, indicating the potential of such structures in developing antihypertensive agents (S. M. Bayomi, A. Abdelal, S. El-Ashry, O. Ghoneim, 1999).

Antimicrobial Activity

Newly synthesized compounds incorporating triazole and pyrimidine moieties have demonstrated moderate effects against various bacterial and fungal species. This highlights the potential of such compounds in antimicrobial research and development (H. Abdel‐Aziz, N. Hamdy, I. Fakhr, A. Farag, 2008).

5-HT2 Antagonist Activity

Bicyclic 1,2,4-triazol-3(2H)-one and 1,3,5-triazine-2,4(3H)-dione derivatives with structural features akin to the compound of interest have been evaluated for 5-HT2 and alpha 1 receptor antagonist activity. Certain derivatives exhibited potent 5-HT2 antagonist activity without significant alpha 1 antagonist activity, suggesting their potential in neurological disorder treatments (Y. Watanabe, H. Usui, S. Kobayashi, et al., 1992).

Anticonvulsant Properties

The crystal structures and electronic properties of anticonvulsant compounds with pyrimidine and piperidine components have been investigated, providing insights into the relationship between structure and pharmacological activity (Guy Georges, Daniel P. Vercauteren, Guy Evrard, François Durant, 1989).